Cas no 1381944-47-3 (6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole)
1381944-47-3 structure
Product Name:6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
CAS No:1381944-47-3
MF:C6H2BrF2N3
MW:234.00098657608
MDL:MFCD22375038
CID:2772673
PubChem ID:70699927
Update Time:2025-04-21
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4,5-difluoro-2H-benzotriazole
- 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole;
- 6-bromo-4,5-difluoro-2H-1,2,3-benzotriazole
- 1H-Benzotriazole, 5-bromo-6,7-difluoro-
- 6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole
- BS-21340
- 1381944-47-3
- CS-0211885
- DTXSID40743040
- MFCD22375038
- 6-Bromo-4,5-difluorobenzotriazole
-
- MDL： MFCD22375038
- Inchi： 1S/C6H2BrF2N3/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H,(H,10,11,12)
- InChI Key： CYLZMYGHNUTSNT-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C2C(C=1)=NNN=2)F)F
Computed Properties
- Exact Mass: 232.94000
- Monoisotopic Mass: 232.94002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.99860
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501608-1g |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 98% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM501608-5g |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 98% | 5g |
$*** | 2023-03-31 | |
| TRC | B689748-100mg |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B689748-250mg |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B689748-500mg |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B689748-1g |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole |
1381944-47-3 | 1g |
$ 207.00 | 2023-04-18 | ||
| abcr | AB335666-1 g |
6-Bromo-4,5-difluorobenzotriazole, 98%; . |
1381944-47-3 | 98% | 1 g |
€297.00 | 2023-07-19 | |
| abcr | AB335666-5 g |
6-Bromo-4,5-difluorobenzotriazole, 98%; . |
1381944-47-3 | 98% | 5 g |
€807.00 | 2023-07-19 | |
| abcr | AB335666-10 g |
6-Bromo-4,5-difluorobenzotriazole, 98%; . |
1381944-47-3 | 98% | 10 g |
€1,317.00 | 2023-07-19 | |
| abcr | AB335666-1g |
6-Bromo-4,5-difluorobenzotriazole, 98%; . |
1381944-47-3 | 98% | 1g |
€297.00 | 2025-02-20 |
6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
1381944-47-3 (6-Bromo-4,5-difluoro-3H-1,2,3-benzotriazole) Related Products
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